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An In-Depth Technical Guide to 2-Methoxy-3-methyl-5-nitropyridine: Properties, Synthesis,

and Applications

Abstract
2-Methoxy-3-methyl-5-nitropyridine (CAS No: 89694-10-0) is a substituted pyridine

derivative of significant interest in synthetic chemistry.[1] Its unique trifunctional structure,

featuring a methoxy group, a methyl group, and a nitro group on the pyridine scaffold, makes it

a versatile and high-value intermediate. This guide provides a comprehensive overview of its

physicochemical properties, outlines a logical synthetic pathway with mechanistic

considerations, details its applications in pharmaceutical and agrochemical research, and

provides essential safety and handling protocols. This document is intended for researchers,

chemists, and professionals in drug development who utilize advanced chemical intermediates.

Physicochemical Properties and Structural Analysis
2-Methoxy-3-methyl-5-nitropyridine is a compound whose utility is defined by the interplay of

its functional groups. The pyridine ring provides a core heterocyclic structure common in many
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biologically active molecules. The electron-donating methoxy group at the 2-position and the

electron-withdrawing nitro group at the 5-position create a specific electronic profile that

dictates the molecule's reactivity, particularly for subsequent nucleophilic or electrophilic

substitution reactions. The methyl group at the 3-position adds steric bulk and can influence

binding interactions in a larger molecular construct.

Key Properties Summary
The fundamental properties of 2-Methoxy-3-methyl-5-nitropyridine are summarized below for

quick reference.

Property Value Source(s)

Molecular Weight 168.15 g/mol [1][2]

Chemical Formula C₇H₈N₂O₃ [1][2]

CAS Number 89694-10-0 [1]

Synonyms 2-Methoxy-5-nitro-3-picoline [1]

Appearance
Expected to be a solid,

potentially light yellow
[2]

Solubility
Low in water; soluble in

common organic solvents
[2]

Synthesis and Mechanistic Considerations
The synthesis of 2-Methoxy-3-methyl-5-nitropyridine can be approached through a multi-

step pathway that builds the required functionality onto a pyridine core. A logical and common

strategy involves the sequential introduction of the substituents, carefully controlling reaction

conditions to ensure desired regioselectivity.

Generalized Synthetic Workflow
A plausible synthetic route starts from a simple pyridine derivative and proceeds through

halogenation, methoxylation, methylation, and a final nitration step.[2] The order of these steps

is critical. For instance, introducing the electron-donating methoxy group early helps activate
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the ring for subsequent electrophilic substitutions, while the specific placement of other groups

directs the final nitration to the 5-position.

Pyridine

Halogenated Pyridine

 Halogenation

2-Methoxypyridine

 Methoxylation
(e.g., NaOMe)

2-Methoxy-3-methylpyridine

 Methylation

2-Methoxy-3-methyl-5-nitropyridine

 Nitration
(HNO₃/H₂SO₄)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-Methoxy-3-methyl-5-nitropyridine.

Experimental Protocol: Nitration of 2-Methoxy-3-
methylpyridine
This protocol describes the final, critical step of the synthesis: the regioselective nitration. The

choice of a mixed acid system (HNO₃/H₂SO₄) is standard for nitrating aromatic rings. The

sulfuric acid protonates the nitric acid, generating the highly electrophilic nitronium ion (NO₂⁺),
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which is the active nitrating agent. The existing methoxy group at the 2-position is an ortho-,

para-director, guiding the incoming electrophile. The 5-position (para to the methoxy group) is

sterically accessible and electronically favored for the substitution.

Materials:

2-Methoxy-3-methylpyridine

Concentrated Sulfuric Acid (H₂SO₄, 98%)

Concentrated Nitric Acid (HNO₃, 70%)

Ice bath

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Ethanol (for recrystallization)

Round-bottom flask with magnetic stirrer

Dropping funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and placed in an

ice bath, slowly add 2-Methoxy-3-methylpyridine to a pre-chilled volume of concentrated

sulfuric acid. Maintain the temperature below 10°C during the addition.

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture

by slowly adding concentrated nitric acid to concentrated sulfuric acid, maintaining a low

temperature with an ice bath.

Nitration Reaction: Add the nitrating mixture dropwise to the solution of 2-Methoxy-3-

methylpyridine in sulfuric acid using a dropping funnel. The internal temperature must be

rigorously controlled and kept between 0-10°C to prevent over-nitration and side reactions.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled

temperature for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography
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(TLC).

Workup: Once the reaction is complete, very carefully pour the reaction mixture over crushed

ice. This will precipitate the crude product.

Neutralization: Neutralize the acidic solution by slowly adding a saturated solution of sodium

bicarbonate until the effervescence ceases and the pH is neutral (~7).

Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold

water.

Purification: Purify the crude product by recrystallization from a suitable solvent, such as

ethanol, to yield pure 2-Methoxy-3-methyl-5-nitropyridine.

Applications in Research and Development
The functional group arrangement of 2-Methoxy-3-methyl-5-nitropyridine makes it a valuable

precursor in several high-value R&D sectors.

Pharmaceutical Synthesis
This compound is a key building block for creating more complex active pharmaceutical

ingredients (APIs).[2]

Amine Precursor: The nitro group is readily reduced to a primary amine (-NH₂) using

standard reduction methods (e.g., catalytic hydrogenation, Sn/HCl). This amine is a crucial

functional handle for forming amides, sulfonamides, or for use in coupling reactions to build

larger, more complex drug candidates.[3]

Scaffold Contribution: The pyridine core is a privileged scaffold in medicinal chemistry,

appearing in numerous approved drugs and contributing to desired pharmacokinetic

properties.[3] The methoxy group can enhance ligand-target binding, improve metabolic

stability, and favorably modulate physicochemical properties like solubility and lipophilicity.[4]

Derivatives of similar nitropyridines are explored for anti-inflammatory, anti-cancer, and anti-

infective activities.[2][5]

Agrochemical Development
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In the agrochemical industry, 2-Methoxy-3-methyl-5-nitropyridine serves as an intermediate

for synthesizing modern pesticides, herbicides, and insecticides.[2][6] The specific substitution

pattern can be fine-tuned to achieve high selectivity and potency against target pests or weeds

while minimizing impact on non-target organisms, aligning with the goals of modern green

agriculture.[2]

Materials Science
The distinct electronic properties of this molecule lend it to applications in materials science.[2]

After appropriate modification, it can be used as a building block for functional organic

materials with specialized optical or electrical characteristics, such as components for organic

light-emitting diodes (OLEDs) or novel sensor materials.[2]

Safety, Handling, and Storage
Due to its reactive nature and potential biological activity, 2-Methoxy-3-methyl-5-nitropyridine
must be handled with appropriate care.

Hazard Identification
The compound is classified with several hazards that necessitate careful handling procedures.

Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation

Eye Damage/Irritation GHS07 Warning
H319: Causes serious

eye irritation

STOT, Single

Exposure
GHS07 Warning

H335: May cause

respiratory irritation

Source:

ChemScene[1]
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Recommended Handling and Storage
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields, and a lab coat.[7]

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or vapors.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.[7]

Spill Response: In case of a spill, avoid generating dust. Shut off all ignition sources. Clean

up spills immediately using non-sparking tools and appropriate absorbent material.

Conclusion
2-Methoxy-3-methyl-5-nitropyridine is more than a simple chemical; it is an enabling tool for

innovation. Its molecular weight of 168.15 g/mol and its unique trifunctionalized structure

provide a versatile platform for synthetic chemists. With well-understood pathways for its

synthesis and a clear role as a key intermediate in the development of pharmaceuticals,

agrochemicals, and advanced materials, this compound will continue to be of significant

interest to the scientific community. Proper understanding of its properties, synthesis, and

safety protocols is paramount for harnessing its full potential in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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